Cas no 5362-56-1 (4-Methyl-2-pentenal)

• Product Name: 4-Methyl-2-pentenal
• CAS No: 5362-56-1
• Molecular Formula: C₆H₁₀O
• Molecular Weight: 98.143
• MDL: MFCD00800501
• CID: 374311
• PubChem ID: 5916154

4-Methyl-2-pentenal Properties

Names and Identifiers

• 2-Pentenal, 4-methyl-
• 4-METHYL-2-PENTENAL
• 4-methylpentenal
• FT-0616428
• NS00022324
• RIWPMNBTULNXOH-UHFFFAOYSA-N
• AKOS017391035
• SY274035
• 4-Methylpent-2-enal
• 4-methyl-pent-2-enal
• CHEBI:173331
• EN300-1692335
• Q27289443
• FEMA No. 3510
• 2-Pentenal, 4-methyl-, (2E)-
• Trans-4-Methyl-2-pentenal
• AKOS015955900
• EN300-1246825
• SXG1GUK91A
• 4-METHYL-2-PENTENAL [FHFI]
• EINECS 226-348-5
• NSC 23382
• (E)-4-Methyl-2-pentenal
• 4-Methyl-2-penten-1-al
• (2Z)-4-methylpent-2-enal
• (2E)-4-Methyl-2-pentenal
• UNII-SXG1GUK91A
• (E)-4-methylpent-2-enal
• (2E)-4-METHYLPENT-2-ENAL
• 5362-56-1
• 2-Pentenal, 4-methyl-, (E)-
• 24502-08-7
• E)-4-METHYL-2-PENTENAL
• NSC-23382

• MDL： MFCD00800501
• InChIKey： RIWPMNBTULNXOH-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O/c1-6(2)4-3-5-7/h3-6H,1-2H3
• SMILES： CC(C)C=CC=O

Computed Properties

• Exact Mass: 98.07320
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 98.073
• Heavy Atom Count: 7
• Complexity: 72.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.39750
• PSA: 17.07000
• Refractive Index: 1.436-1.444
• Boiling Point: 70 °C (75 mmHg)
• Melting Point: -78°C (estimate)
• Flash Point: 32 °C
• FEMA: 3510 | 4-METHYL-2-PENTENAL
• Color/Form: Colorless or light yellow transparent liquid with fruit smell
• Solubility: Insoluble in water
• Density: 0.844

4-Methyl-2-pentenal Security Information

• Safety Instruction： S16
• Risk Phrases：R10
• Storage Condition：Cold storage (+4 ° C) + flammable area
• Risk Phrases： 10

4-Methyl-2-pentenal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enals